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Compound of Interest

Compound Name: Tribromoacetonitrile

Cat. No.: B141521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the detection of tribromoacetonitrile, a

disinfection byproduct of potential health concern, in aqueous samples using the purge and

trap (P&T) method coupled with gas chromatography-mass spectrometry (GC-MS).

Introduction
Tribromoacetonitrile (TBAN) is a member of the haloacetonitrile (HAN) class of disinfection

byproducts (DBPs), which are formed when disinfectants like chlorine react with natural organic

matter in water sources. Due to their potential health risks, sensitive and reliable methods for

the detection and quantification of these compounds are crucial. The purge and trap technique

is a highly effective method for the extraction and concentration of volatile organic compounds

(VOCs) like TBAN from water matrices, offering excellent sensitivity and minimal solvent

usage.

Principle of the Purge and Trap Method
The purge and trap method is a dynamic headspace extraction technique. An inert gas

(typically helium or nitrogen) is bubbled through a water sample, stripping the volatile analytes

from the liquid phase. The gas stream then carries the analytes to an adsorbent trap, where

they are concentrated. After the purging process, the trap is rapidly heated, and the analytes
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are desorbed into the carrier gas of a gas chromatograph (GC) for separation and subsequent

detection by a mass spectrometer (MS).
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Purge and Trap Experimental Workflow
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To cite this document: BenchChem. [Application Notes & Protocols: Detection of
Tribromoacetonitrile using the Purge and Trap Method]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b141521#purge-and-trap-method-for-
tribromoacetonitrile-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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